Cas no 1172095-40-7 (N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-4-(propane-2-sulfonyl)benzamide)

• Product Name: N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-4-(propane-2-sulfonyl)benzamide
• CAS No: 1172095-40-7
• MF: C₂₁H₂₀N₄O₃S₂
• MW: 440.538501739502
• CID: 5932594
• PubChem ID: 27378393
• Update Time: 2025-07-09

N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-4-(propane-2-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-4-(propane-2-sulfonyl)benzamide
• N-[2-(1,3-benzothiazol-2-yl)-5-methylpyrazol-3-yl]-4-propan-2-ylsulfonylbenzamide
• VU0643552-1
• AKOS024508891
• N-[1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl]-4-(propane-2-sulfonyl)benzamide
• N-(1-(benzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-4-(isopropylsulfonyl)benzamide
• F5460-0200
• 1172095-40-7

• Inchi： 1S/C21H20N4O3S2/c1-13(2)30(27,28)16-10-8-15(9-11-16)20(26)23-19-12-14(3)24-25(19)21-22-17-6-4-5-7-18(17)29-21/h4-13H,1-3H3,(H,23,26)
• InChI Key： LAWHUGCRMFJXLB-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=NN1C1=NC2=CC=CC=C2S1)(=O)C1=CC=C(S(C(C)C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 440.09768286g/mol
• Monoisotopic Mass: 440.09768286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 131Ų

Additional information on N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-4-(propane-2-sulfonyl)benzamide

N-1-(1,3-Benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-4-(propane-2-sulfonyl)benzamide: A Comprehensive Overview

The compound with CAS No. 1172095-40-7, known as N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-4-(propane-2-sulfonyl)benzamide, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development, material synthesis, and catalytic processes. Recent studies have highlighted its role in enhancing the performance of certain chemical systems, making it a subject of interest for researchers worldwide.

The molecular structure of N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-4-(propane-2-sulfonyl)benzamide is characterized by a complex arrangement of functional groups. The presence of the benzothiazole ring and the pyrazole moiety contributes to its aromatic stability and electronic properties. Additionally, the sulfonyl group attached to the benzene ring enhances its solubility and reactivity in polar solvents. These structural attributes make the compound versatile for use in diverse chemical environments.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of coupling reactions and selective functionalization techniques. Researchers have explored various routes to optimize the yield and purity of the compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These developments have significantly improved the scalability of the synthesis process, making it more accessible for industrial applications.

In terms of applications, N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-4-(propane-2-sulfonyl)benzamide has shown promise in the field of drug discovery. Its ability to act as a scaffold for bioactive molecules has been exploited in designing potential therapeutic agents targeting various diseases. For instance, studies have demonstrated its role in modulating enzyme activity and inhibiting key pathological processes, highlighting its potential as a lead compound for drug development.

Beyond pharmaceutical applications, this compound has also found utility in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and optoelectronic devices. Recent research has focused on integrating this compound into polymer blends to enhance their thermal stability and mechanical properties, opening new avenues for its application in high-performance materials.

Furthermore, the environmental impact of N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yli...